Cas no 1218790-37-4 (4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester)

• Product Name: 4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester
• CAS No: 1218790-37-4
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• MDL: MFCD09746197
• CID: 829226
• PubChem ID: 53217350
• Update Time: 2025-10-28

4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-2-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Methoxy-2-(trifluoromethyl)phenylboronic acid, pinacol ester
• 2-(4-Methoxy-2-trifluoromethyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-[4-methoxy-2-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• BS-21160
• Z2044810399
• DB-349428
• DTXSID90682394
• 1218790-37-4
• AKOS016004680
• E90228
• EN300-1706416
• MFCD09746197
• UMINCCFVGWEDEU-UHFFFAOYSA-N
• 4-Methoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester
• CS-0175509
• 1,3,2-Dioxaborolane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-
• 4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester

• MDL： MFCD09746197
• Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)11-7-6-9(19-5)8-10(11)14(16,17)18/h6-8H,1-5H3
• InChI Key： UMINCCFVGWEDEU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)OC)(F)F

Computed Properties

• Exact Mass: 302.13000
• Monoisotopic Mass: 302.1301091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.01320

Additional information on 4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester

Comprehensive Overview of 4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester (CAS No. 1218790-37-4)

4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester (CAS No. 1218790-37-4) is a highly versatile boronic ester compound widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds. The presence of the methoxy and trifluoromethyl groups enhances its reactivity and selectivity, making it a valuable building block for designing complex molecules.

In recent years, the demand for 4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester has surged due to its applications in drug discovery and agrochemical development. Researchers are particularly interested in its role in synthesizing biaryl compounds, which are prevalent in bioactive molecules. The pinacol ester moiety provides stability to the boronic acid derivative, ensuring easier handling and storage compared to its free acid counterpart. This stability is crucial for large-scale industrial applications where consistency and purity are paramount.

The compound's CAS No. 1218790-37-4 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry. Users often inquire about its synthetic routes, purity specifications, and commercial availability. Additionally, questions about its solubility in common organic solvents like THF, DMSO, and dichloromethane are common, as these properties are critical for reaction planning. The trifluoromethyl group is a hot topic due to its ability to improve metabolic stability and bioavailability in drug candidates, aligning with the pharmaceutical industry's focus on fluorinated compounds.

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In summary, 4-Methoxy-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester (CAS No. 1218790-37-4) is a cornerstone in synthetic chemistry, bridging the gap between academic research and industrial applications. Its unique structural features and broad utility ensure its continued relevance in advancing molecular design and functional materials. As the scientific community explores new frontiers in boron chemistry, this compound remains a key player in innovative synthetic strategies.